(2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid

• Molecular Formula: C22H25NO5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• InChI: InChI=1S/C22H25NO5/c1-22(2,3)28-13-19(20(24)25)23-21(26)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1/i23+1
• InChI Key: REITVGIIZHFVGU-OVXGTMFBSA-N
• Isomeric SMILES: CC(C)(C)OC[C@@H](C(=O)O)[15NH]C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Canonical SMILES: CC(C)(C)OCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Description

(2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid is an Fmoc-protected amino acid derivative with the following features:

• Core Structure: A propanoic acid backbone with an Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) protecting the α-amino group.
• Isotopic Labeling: The amino group incorporates a stable 15N isotope, enhancing utility in nuclear magnetic resonance (NMR) studies for tracking molecular interactions .
• Side Chain: A bulky tert-butoxy (2-methylpropan-2-yl) ether at the β-position, which influences steric hindrance and solubility during peptide synthesis.

This compound is primarily used in solid-phase peptide synthesis (SPPS) to introduce tert-butoxy-modified residues into peptide chains. The 15N labeling allows precise structural elucidation in spectroscopic analyses .

Biological Activity

The compound (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid is a derivative of the fluorenylmethoxycarbonyl (Fmoc) group, widely used in peptide synthesis. This article explores its biological activity, focusing on its mechanisms, applications, and relevant research findings.

Molecular Formula: C₁₉H₃₁N₂O₄

Molecular Weight: 345.47 g/mol

Structural Features:

• The Fmoc group enhances the stability and solubility of the compound during peptide synthesis.
• The presence of a tert-butoxy group contributes to its hydrophobicity, influencing its interaction with biological membranes.

• Peptide Synthesis:
  • The Fmoc group is crucial in solid-phase peptide synthesis (SPPS), allowing for selective protection and deprotection of amino acids without significant side reactions .
  • Its base-labile nature facilitates the cleavage of the Fmoc group under mild conditions, making it suitable for synthesizing complex peptides .
• Biological Interactions:
  • The compound's structure allows it to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways.
  • It has shown potential in modulating pathways related to apoptosis, inflammation, and immune responses .

Biological Activity Data

Activity	Effect	References
Antimicrobial	Exhibits activity against various pathogens
Antibody-drug Conjugates	Potential use in targeted therapies
Apoptosis Modulation	Influences apoptotic pathways in cancer cells
Immunomodulation	Affects immune cell signaling

Case Studies

• Antimicrobial Activity:
  In a study evaluating various Fmoc derivatives, including the target compound, it was found to possess significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism was attributed to its ability to disrupt bacterial cell membranes.
• Cancer Research:
  Research involving Fmoc-protected amino acids demonstrated their role in enhancing the efficacy of antibody-drug conjugates (ADCs). The compound was shown to improve the targeting of cancer cells while minimizing off-target effects.
• Cell Signaling:
  Studies on cellular signaling pathways revealed that the compound influences NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. This suggests potential therapeutic applications in inflammatory diseases and cancer treatment.

Scientific Research Applications

Peptide Synthesis

Fmoc Protection Strategy
The compound is utilized in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a protective moiety for the amino group of amino acids. This protection allows for selective coupling reactions to generate peptides without undesired side reactions. The removal of the Fmoc group is typically achieved using a base such as piperidine, enabling the formation of peptide bonds with other amino acids.

Isotope Labeling
The incorporation of nitrogen-15 isotopes in this compound makes it particularly useful for studies involving nuclear magnetic resonance (NMR) spectroscopy. Isotope labeling enhances the sensitivity and resolution of NMR experiments, facilitating detailed analysis of peptide structures and dynamics .

Medicinal Chemistry

Anti-Inflammatory Activity
Research has indicated that various Fmoc-protected amino acids exhibit anti-inflammatory properties. For instance, compounds similar to (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid have been shown to inhibit T lymphocyte activation and reduce inflammatory responses in animal models . This suggests potential therapeutic applications in treating inflammatory diseases.

Drug Development
The compound's structure allows it to be a valuable intermediate in the synthesis of therapeutic peptides. Its ability to modulate immune responses positions it as a candidate for further development in pharmacology, particularly in immunotherapy .

Biochemical Studies

Enzyme Mechanisms
The stable isotope labels present in (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-3-[(2-methylpropan-2-yl)oxy]propanoic acid enable researchers to investigate enzyme kinetics and mechanisms. Labeled peptides derived from this compound can be used to study substrate interactions and reaction pathways in enzymatic processes .

Protein-Ligand Interactions
In structural biology, labeled compounds are essential for studying protein-ligand interactions. The incorporation of this compound into peptides allows researchers to track binding events and conformational changes using techniques like NMR and mass spectrometry.

Data Table: Comparison of Applications

Application Area	Description	Examples/Outcomes
Peptide Synthesis	Utilized as a protecting group in SPPS	Enables efficient peptide bond formation
Medicinal Chemistry	Exhibits anti-inflammatory properties	Potential treatment for inflammatory diseases
Biochemical Studies	Facilitates studies on enzyme kinetics and protein interactions	Enhances understanding of molecular mechanisms

Case Studies

• Anti-inflammatory Effects
  A study demonstrated that N-(fluorenyl-9-methoxycarbonyl) amino acids effectively blocked T lymphocyte activation and reduced inflammation in mouse models of dermatitis and arthritis. This highlights their potential as therapeutic agents against autoimmune conditions .
• NMR Studies on Peptides
  Research utilizing labeled peptides synthesized from Fmoc derivatives has illustrated their application in elucidating protein folding pathways and ligand-binding affinities through advanced NMR techniques .

Chemical Reactions Analysis

Fmoc Group Removal

The Fmoc group is cleaved under basic conditions to expose the primary amine. Common reagents include:

Reagent System	Conditions	Outcome	Source
20% Piperidine in DMF	10–30 min, RT	Yields free α-amine
DBU (1,8-Diazabicycloundec-7-ene)	2% in DMF, 5 min	Efficient for automated synthesis

• Mechanism : Base-induced β-elimination releases CO2 and the fluorenylmethyl group. The 15N label remains intact, as isotopic substitution minimally impacts reaction kinetics .

tert-Butyl Ether Cleavage

The t-Bu group is removed under acidic conditions to generate a hydroxyl group:

Reagent	Conditions	Outcome	Source
TFA/DCM (95:5)	1–2 hr, RT	Quantitative deprotection
HCl in Dioxane (4 M)	4 hr, RT	Moderate yield (~85%)

• Side Reactions : Prolonged exposure to TFA may protonate the adjacent carboxylic acid, but steric hindrance from the chiral center minimizes racemization .

Activation and Coupling Reactions

The carboxylic acid undergoes activation for peptide bond formation:

Carbodiimide-Mediated Activation

Reagent System	Solvent	Coupling Efficiency	Source
DIC/HOBt	DMF	>90%
EDCl/HOAt	THF	~85%

• Mechanism : Formation of an active ester (e.g., HOBt ester) facilitates nucleophilic attack by an amine .

Uranium/Guanidinium Reagents

Reagent	Solvent	Reaction Time	Yield	Source
HATU/DIEA	DMF	30 min	92–95%
HBTU/NMM	DCM	45 min	88%

• Stereochemical Integrity : The S-configuration is preserved due to mild conditions and absence of strong bases .

Isotope-Specific Reactivity

• NMR : Distinct 15N-1H coupling patterns (e.g., 2J = ~90 Hz) .

• Mass Spectrometry : +1 Da mass shift for 15N-containing fragments.

Stability and Side Reactions

• Thermal Stability : Decomposes above 150°C via Fmoc retro-Diels-Alder reaction .

• Hydrolytic Sensitivity : The t-Bu ether is stable in neutral aqueous solutions but hydrolyzes rapidly at pH < 2 .

• Racemization Risk : <1% epimerization observed during coupling at 0°C .

Bioconjugation

• Fluorescent Probes : Coupled to NHS-activated dyes (e.g., FITC) via the free amine.

• Polymer Functionalization : Serves as a monomer in biodegradable polyesters with pH-sensitive t-Bu groups .

Comparison with Similar Compounds

Structural Variations and Functional Groups

The target compound is compared to structurally related Fmoc-protected amino acids (Table 1). Key differences lie in the side-chain substituents, which dictate chemical reactivity, solubility, and biological activity.

Table 1. Structural Comparison of Fmoc-Protected Amino Acid Derivatives

Compound Name	Substituent (R Group)	Molecular Formula	Molecular Weight	Key Applications/Properties	References
Target Compound: (2S)-2-(Fmoc(15N)amino)-3-(tert-butoxy)propanoic acid	tert-Butoxy (C(CH3)3O)	C22H25NO5 (15N)	~403.44	Peptide synthesis; NMR studies
(S)-2-Fmoc-amino-3-(o-tolyl)propanoic acid	o-Tolyl (C6H4CH3)	C25H23NO4	401.45	Model for hydrophobic interactions
(S)-2-Fmoc-amino-3-(5-bromo-1H-indol-3-yl)propanoic acid	5-Bromoindole	C26H21BrN2O4	505.36	Fluorescent probes; enzyme inhibition
(2S)-2-Fmoc-amino-3-[4-(difluoromethyl)phenyl]propanoic acid	4-Difluoromethylphenyl	C25H21F2NO4	437.44	Enhanced lipophilicity
(2S)-2-Fmoc-amino-3-(2,4,5-trifluorophenyl)propanoic acid	2,4,5-Trifluorophenyl	C24H19F3NO4	448.41	Electrophilic tagging in peptides
(2S)-2-Fmoc-amino-3-(1H-indol-3-yl)propanoic acid	Indole	C25H20N2O4	412.44	Fluorescent amino acid derivatives

Spectroscopic and Analytical Data

Nuclear Magnetic Resonance (NMR) :

• Target Compound: Expected 1H-NMR signals include tert-butoxy protons at δ ~1.2 ppm (singlet) and Fmoc aromatic protons at δ ~7.3–7.8 ppm. The 15N-labeled amino group enhances sensitivity in 15N-1H HSQC experiments .
• Comparisons :
  • o-Tolyl Derivative (): Aromatic protons at δ ~7.1–7.4 ppm; methyl group at δ ~2.3 ppm .
  • Indole Derivatives (): Distinct NH signals at δ ~10.9 ppm and indole protons at δ ~6.9–7.5 ppm .

Mass Spectrometry (MS) :

• High-resolution MS (HRMS) confirms molecular weights within ±0.005 Da error margins for all analogs .

Q & A

Q. What are the critical steps in synthesizing this Fmoc-protected amino acid derivative?

The synthesis involves:

• Fmoc Protection : Reacting the amine group with Fmoc-Cl (9-fluorenylmethyloxycarbonyl chloride) in a basic medium (e.g., Na₂CO₃ in 1,4-dioxane) to introduce the protective group .
• Coupling Reactions : Using agents like EDC∙HCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) with pyridine to activate carboxyl groups for amide bond formation .
• Purification : Reverse-phase chromatography (e.g., C18 columns) or solvent extraction (ethyl acetate/water) to isolate the product .
• Characterization : ¹H/¹³C/¹⁵N NMR and high-resolution mass spectrometry (HRMS) to confirm isotopic labeling and structural integrity .

Q. How is the compound purified, and what solvents are compatible?

• Purification : Reverse-phase chromatography (methanol/water gradients) is preferred for high purity .
• Compatible Solvents : Dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF) are used in synthesis. Avoid strong acids/bases to prevent Fmoc deprotection .

Q. What analytical techniques are essential for structural validation?

• NMR Spectroscopy : ¹⁵N NMR is critical for verifying isotopic labeling at the amino group .
• Mass Spectrometry : HRMS confirms molecular weight accuracy (e.g., [M+H]⁺ ion for C₂₄H₂₈¹⁵NNO₆: calculated 454.2, observed 454.3) .
• HPLC : Purity assessment using C18 columns with UV detection at 254 nm .

Advanced Research Questions

Q. How can coupling efficiency be optimized for ¹⁵N-labeled intermediates?

• Method :
  • Use a 2-fold molar excess of ¹⁵N-labeled amine to drive the reaction .
  • Activate the carboxyl group with EDC∙HCl and HOBt (hydroxybenzotriazole) to reduce racemization .
  • Monitor reaction progress via TLC (Rf = 0.5 in ethyl acetate/hexane, 1:1) and adjust pH to 8–9 for optimal coupling .
• Data Contradiction : Lower yields (<50%) may occur due to isotopic steric effects. Increase reaction time to 72 hours for ¹⁵N substrates .

Q. How to resolve conflicting data on the compound’s stability in different solvents?

• Issue : Stability discrepancies in DMF (stable for 48 hours) vs. THF (degradation after 24 hours) .
• Analysis :
  • Conduct accelerated stability studies (40°C/75% RH) with HPLC monitoring.
  • Use DMF for short-term storage (<1 week) and lyophilize for long-term stability .
  • Avoid prolonged exposure to THF, which may induce tert-butoxy group cleavage .

Q. What strategies mitigate side reactions during Fmoc deprotection?

• Problem : Piperidine-based deprotection can cause tert-butoxy group hydrolysis.
• Solution :
  • Use 20% piperidine in DMF for 10 minutes (monitored by UV at 301 nm for Fmoc removal) .
  • Add 0.1 M Hünig’s base to scavenge free radicals and stabilize the intermediate .
  • Replace piperidine with DBU (1,8-diazabicycloundec-7-ene) for milder conditions .

Methodological Tables

Q. Table 1: Key Reaction Conditions for Synthesis

Step	Reagents/Conditions	Yield (%)	Reference
Fmoc Protection	Fmoc-Cl, Na₂CO₃, 1,4-dioxane, 24 hr, RT	85–90
Carboxyl Activation	EDC∙HCl, HOBt, DMF, 0°C → RT, 2 hr	75–80
Purification	Reverse-phase HPLC (MeOH/H₂O, 70:30)	>95 purity

Q. Table 2: Stability in Common Solvents

Solvent	Stability (25°C)	Key Degradation Product	Reference
DMF	>48 hours	None detected
THF	<24 hours	3-[(2-methylpropan-2-yl)oxy]propanoic acid